3-Methoxy-7-methylbenzofuran-2-carboxylic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 3-methoxy-7-methyl-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C11H10O4/c1-6-4-3-5-7-8(6)15-10(11(12)13)9(7)14-2/h3-5H,1-2H3,(H,12,13)
• InChI Key: HLHQJNUDPWEIFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C(O2)C(=O)O)OC

Description

3-Methoxy-7-methylbenzofuran-2-carboxylic acid (CAS: 18703-80-5) is a benzofuran derivative characterized by a methoxy group at position 3 and a methyl group at position 7 of the benzofuran core.

Preparation Methods

One common method involves the use of a Friedel-Crafts alkylation reaction followed by cyclization to form the benzofuran ring . Industrial production methods may involve the use of catalytic processes to enhance yield and efficiency .

Chemical Reactions Analysis

3-Methoxy-7-methylbenzofuran-2-carboxylicacid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents such as potassium permanganate and reducing agents like sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, benzofuran derivatives have shown promise as antimicrobial, antiviral, and anticancer agents . Additionally, these compounds are used in the development of new materials and polymers .

Mechanism of Action

The mechanism of action of 3-Methoxy-7-methylbenzofuran-2-carboxylicacid involves its interaction with specific molecular targets and pathways. For example, benzofuran derivatives have been shown to inhibit certain enzymes and disrupt cellular processes, leading to their biological effects . The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Substituent Variations

The table below summarizes key structural and synthetic differences between the target compound and its analogs:

Compound Name	Substituents	Molecular Weight	Synthesis Method	Key Properties/Findings	Reference
3-Methoxy-7-methylbenzofuran-2-carboxylic acid	3-OCH₃, 7-CH₃	206.20	Not explicitly reported	Electron-donating groups may enhance stability and reduce acidity compared to halogenated analogs
6-Methoxy-3-methylbenzofuran-2-carboxylic acid	6-OCH₃, 3-CH₃	206.20	Reflux with NaOH in ethanol	Substituent positions influence cyclization efficiency; resistant to cyclization in some cases
5-Fluoro-7-methyl-3-methylsulfanylbenzofuran-2-yl acetic acid	5-F, 7-CH₃, 3-SCH₃	~270.30 (calc.)	Hydrolysis of ester with KOH	Fluorine increases acidity; planar benzofuran core forms hydrogen-bonded dimers
5-Acetyl-7-methoxy-2-(4-methoxyphenyl)benzofuran-3-yl acetic acid	5-COCH₃, 7-OCH₃, 2-aryl	Not provided	Multicomponent reaction	Enhanced pharmacological potential due to acetyl and aryl groups; confirmed by NMR
3,5,6-Trimethylbenzofuran-2-carboxylic acid	3-CH₃, 5-CH₃, 6-CH₃	194.18	Not detailed	Higher steric hindrance; reduced solubility compared to mono-substituted analogs

Biological Activity

3-Methoxy-7-methylbenzofuran-2-carboxylic acid is a benzofuran derivative that has garnered attention for its potential biological activities, particularly in the field of cancer research. This compound is structurally characterized by a methoxy group at the 3-position and a methyl group at the 7-position of the benzofuran ring, along with a carboxylic acid functional group.

Property	Value
Molecular Formula	C11H10O4
Molecular Weight	206.19 g/mol
IUPAC Name	3-methoxy-7-methyl-1-benzofuran-2-carboxylic acid
InChI	InChI=1S/C11H10O4/c1-6-4-3-5-7-8(6)15-10(11(12)13)9(7)14-2/h3-5H,1-2H3,(H,12,13)
InChI Key	HLHQJNUDPWEIFN-UHFFFAOYSA-N
Canonical SMILES	CC1=C2C(=CC=C1)C(=C(O2)C(=O)O)OC

Anticancer Properties

Recent studies have highlighted the anticancer potential of benzofuran derivatives, including 3-methoxy-7-methylbenzofuran-2-carboxylic acid. A significant focus has been on its activity against various cancer cell lines, particularly non-small cell lung carcinoma (NSCLC).

• Inhibition of Cancer Cell Growth : Research indicates that this compound exhibits antiproliferative activity against NSCLC cell lines A549 and NCI-H23. The IC50 values for these activities range from approximately 1.48 µM to 68.9 µM , demonstrating varying potency depending on structural modifications and substitutions on the benzofuran ring .
• Mechanisms of Action : The mechanisms through which this compound exerts its effects include:
  • Inhibition of VEGFR-2 : This receptor plays a crucial role in tumor angiogenesis, and its inhibition can lead to reduced tumor growth .
  • Induction of Apoptosis : Studies utilizing Annexin V/PI staining have shown that compounds similar to 3-methoxy-7-methylbenzofuran-2-carboxylic acid can induce apoptosis in cancer cells, as evidenced by significant increases in apoptotic markers compared to controls .

Comparative Studies

A comparative analysis with other benzofuran derivatives reveals that the presence and position of substituents significantly influence biological activity:

Compound	IC50 against A549 (µM)	IC50 against NCI-H23 (µM)
3-Methoxy derivative	1.48	2.52
Morpholinomethyl derivative	18.89	0.49

The data suggests that modifications such as adding morpholino groups can enhance cytotoxicity .

Study on Apoptotic Effects

A study focusing on the apoptotic effects of 3-methoxy derivatives found that treatment with these compounds resulted in:

• 42.05% apoptosis in A549 cells when treated with the most potent derivative.
• Comparatively low apoptosis rates (1.37%) were observed in control groups .

Synthesis and Biological Assessment

A comprehensive review covered various studies from 2011 to 2022, emphasizing the synthesis and biological evaluation of benzofuran derivatives. It was noted that introducing a methyl group at the C–3 position significantly increased antiproliferative activity across multiple cell lines .